6-((4-(4-fluorophenyl)-5-((3-nitrobenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[4-(4-fluorophenyl)-5-[(3-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C20H15FN6O4S/c21-13-4-6-15(7-5-13)26-17(9-14-10-18(28)23-19(29)22-14)24-25-20(26)32-11-12-2-1-3-16(8-12)27(30)31/h1-8,10H,9,11H2,(H2,22,23,28,29)
• InChI Key: XMVPNCCLHSUYEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CSC2=NN=C(N2C3=CC=C(C=C3)F)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C20H15FN6O4S
• Molecular Weight: 454.4 g/mol

Description

6-((4-(4-fluorophenyl)-5-((3-nitrobenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H15FN6O4S and its molecular weight is 454.44. The purity is usually 95%.
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Scientific Research Applications

Role in Tyrosine Pathway Disorders

Research on compounds like Nitisinone, which interferes with tyrosine metabolism, highlights the potential of chemical interventions in metabolic disorders. Nitisinone's safety profile and effectiveness in treating hereditary tyrosinaemia type 1 (HT-1) suggest that similar compounds could be explored for their efficacy in related metabolic disorders, such as alkaptonuria (AKU) (Lock et al., 2014).

Environmental and Health Impact Studies

The environmental exposure to organophosphorus and pyrethroid compounds, which are neurotoxicants, emphasizes the importance of understanding the health impacts of chemical exposure. Research into the prevalence of exposure among children underscores the need for stringent regulation and public health policies to mitigate risk (Babina et al., 2012).

Pharmacology and Pharmacokinetics

Studies on the pharmacodynamic and pharmacokinetic properties of compounds like CERC‐301, a GluN2B-selective N‐methyl‐D‐aspartate receptor antagonist, provide critical insights into the development of new therapeutics for conditions such as major depressive disorder. Such research lays the groundwork for the safe and effective use of new drugs in clinical settings (Garner et al., 2015).

Dietary Chemicals and Cancer Risk

The association of dietary nitrosamines and heterocyclic amines with gastric cancer risk, derived from the cooking methods of red meat, illustrates the intersection of chemistry, diet, and oncology. This knowledge informs dietary recommendations and cancer prevention strategies (de Stefani et al., 1998).

Neuroimaging and Diagnostic Techniques

The use of specific compounds in imaging, such as dopamine transporter single photon emission computed tomography (DAT SPECT) and myocardial scintigraphy, demonstrates the utility of chemical compounds in diagnosing conditions like dementia with Lewy bodies. This highlights the role of chemical compounds in enhancing diagnostic accuracy and patient care (Shimizu et al., 2015).